Cas no 1105238-47-8 (methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate)

• Product Name: methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate
• CAS No: 1105238-47-8
• MF: C₂₂H₁₇ClN₂O₄S
• MW: 440.899383306503
• CID: 5386508
• Update Time: 2025-06-12

methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}-4-methoxybenzoate
• methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate

• Inchi： 1S/C22H17ClN2O4S/c1-28-18-7-6-14(22(27)29-2)8-15(18)10-25-12-24-19-17(11-30-20(19)21(25)26)13-4-3-5-16(23)9-13/h3-9,11-12H,10H2,1-2H3
• InChI Key： HXZCUSBBXZGQKG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC)C(CN2C=NC3C(C4=CC=CC(Cl)=C4)=CSC=3C2=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate

Research Brief on Methyl 3-{[7-(3-Chlorophenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Methyl}-4-Methoxybenzoate (CAS: 1105238-47-8)

The compound methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate (CAS: 1105238-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This thienopyrimidine derivative has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. The structural complexity of this compound, featuring a thieno[3,2-d]pyrimidine core and a 3-chlorophenyl substituent, suggests its potential for high selectivity and potency in targeting specific biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its efficacy in inhibiting the proliferation of various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been highlighted as a potential mechanism for its anti-cancer effects. Furthermore, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been evaluated to assess its suitability for further development as a therapeutic agent.

One of the key challenges in the development of this compound has been optimizing its selectivity to minimize off-target effects. Structure-activity relationship (SAR) studies have been conducted to explore modifications to the thienopyrimidine scaffold and the 4-methoxybenzoate moiety. These studies aim to enhance the compound's binding affinity to specific kinase targets while reducing its interaction with unrelated proteins. Computational modeling and molecular docking simulations have played a crucial role in guiding these modifications, providing insights into the compound's interaction with its biological targets at the atomic level.

In addition to its potential as a standalone therapeutic agent, methyl 3-{[7-(3-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]methyl}-4-methoxybenzoate has also been explored in combination therapies. Synergistic effects have been observed when this compound is used in conjunction with other kinase inhibitors or chemotherapeutic agents, suggesting its potential to enhance the efficacy of existing treatment regimens. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects, with preliminary results indicating promising outcomes in terms of tumor regression and patient survival rates.

Despite the promising findings, several challenges remain in the development of this compound. Issues such as drug resistance, potential toxicity, and the need for improved formulation strategies must be addressed to fully realize its therapeutic potential. Ongoing research efforts are focused on overcoming these hurdles through innovative approaches, including nanotechnology-based delivery systems and the development of prodrug derivatives. The continued exploration of this compound's biological activity and its optimization for clinical use represent a significant area of interest in the field of chemical biology and pharmaceutical research.